Cas no 158561-88-7 (1H-Indole-2-carboxylic acid, 5-chloro-1-(phenylsulfonyl)-, ethyl ester)

1H-Indole-2-carboxylic acid, 5-chloro-1-(phenylsulfonyl)-, ethyl ester structure
158561-88-7 structure
Product Name:1H-Indole-2-carboxylic acid, 5-chloro-1-(phenylsulfonyl)-, ethyl ester
CAS No:158561-88-7
MF:C17H14ClNO4S
MW:363.815362453461
CID:1336768
PubChem ID:22401489
Update Time:2025-04-20

1H-Indole-2-carboxylic acid, 5-chloro-1-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-chloro-1-(phenylsulfonyl)-, ethyl ester
    • ethyl 1-(benzenesulfonyl)-5-chloroindole-2-carboxylate
    • Ethyl 1-(benzenesulfonyl)-5-chloro-1H-indole-2-carboxylate
    • VGGHSNNQLCWMCC-UHFFFAOYSA-N
    • 2-carboethoxy-5-chloro-1-phenylsulfonylindole
    • CHEMBL210719
    • ethyl 5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate
    • 158561-88-7
    • DTXSID50625489
    • SCHEMBL2347003
    • DA-09792
    • Inchi: 1S/C17H14ClNO4S/c1-2-23-17(20)16-11-12-10-13(18)8-9-15(12)19(16)24(21,22)14-6-4-3-5-7-14/h3-11H,2H2,1H3
    • InChI Key: VGGHSNNQLCWMCC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(C(=O)OCC)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 363.03332
  • Monoisotopic Mass: 363.0332068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 65.37
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